Cas no 832103-02-3 (3-Pyrrolidinol, 1-[(5-nitrobenzo[b]thien-2-yl)carbonyl]-, (3R)-)

• Product Name: 3-Pyrrolidinol, 1-[(5-nitrobenzo[b]thien-2-yl)carbonyl]-, (3R)-
• CAS No: 832103-02-3
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• CID: 676380
• PubChem ID: 11995146
• Update Time: 2025-04-19

3-Pyrrolidinol, 1-[(5-nitrobenzo[b]thien-2-yl)carbonyl]-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[(5-nitrobenzo[b]thien-2-yl)carbonyl]-, (3R)-
• [(3R)-3-hydroxypyrrolidin-1-yl]-(5-nitro-1-benzothiophen-2-yl)methanone
• 832103-02-3
• SCHEMBL6254084
• DTXSID70475488
• (R)-(3-Hydroxypyrrolidin-1-yl)(5-nitrobenzo[b]thiophen-2-yl)methanone

• Inchi： 1S/C13H12N2O4S/c16-10-3-4-14(7-10)13(17)12-6-8-5-9(15(18)19)1-2-11(8)20-12/h1-2,5-6,10,16H,3-4,7H2/t10-/m1/s1
• InChI Key： IOADKSJEOBWNKJ-SNVBAGLBSA-N
• SMILES： S1C2C=CC(=CC=2C=C1C(N1CC[C@H](C1)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.05177804g/mol
• Monoisotopic Mass: 292.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 115Ų